Cas no 22812-91-5 (Ethanol,2-(pentylthio)-)

• Product Name: Ethanol,2-(pentylthio)-
• CAS No: 22812-91-5
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 286036
• PubChem ID: 256808
• Update Time: 2025-04-19

Ethanol,2-(pentylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(pentylthio)-
• 2-pentylsulfanylethanol
• 2-pentylsulfanyl-ethanol
• 2-Pentylthioethanol
• 2-(PENTYLSULFANYL)-1-ETHANOL
• 2-(Pentylthio)ethan-1-ol
• 22812-91-5
• DTXSID60945488
• FT-0612599
• NSC84164
• MFCD00014043
• SCHEMBL1148304
• CS-0336330
• 2-n-pentylthio-ethanol
• 2-(Pentylsulfanyl)ethan-1-ol
• NSC-84164
• AKOS005593633
• 2-HYDROXYETHYL N-PENTYL SULFIDE
• 26901-96-2
• AMYL 2-HYDROXYETHYL SULFIDE
• 2-Hydroxyethyl N-Amyl Sulfide
• 2-(n-Pentylthio)ethanol
• (+)-DI-TERT-BUTYLL-TARTRATE
• GMCYCIFSAJJFSY-UHFFFAOYSA-N

• MDL： MFCD00014043
• Inchi： 1S/C7H16OS/c1-2-3-4-6-9-7-5-8/h8H,2-7H2,1H3
• InChI Key： GMCYCIFSAJJFSY-UHFFFAOYSA-N
• SMILES： S(CCO)CCCCC

Computed Properties

• Exact Mass: 148.09200
• Monoisotopic Mass: 148.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.53000
• LogP: 1.90210